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Compound of Interest

Compound Name: Trastuzumab emtansine

Cat. No.: B8209480 Get Quote

Trastuzumab emtansine (T-DM1) is an antibody-drug conjugate (ADC) that combines the

HER2-targeted antibody trastuzumab with the cytotoxic agent emtansine (DM1). Due to its

cytotoxic nature, stringent safety precautions are necessary to minimize occupational exposure

for researchers, scientists, and drug development professionals. This guide provides essential,

step-by-step procedural guidance for the safe handling and disposal of Trastuzumab
emtansine.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are critical to

ensure the safety of laboratory personnel. The following table summarizes the recommended

PPE for various activities involving Trastuzumab emtansine.
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Activity Gown/Lab Coat Gloves
Eye/Face

Protection

Respiratory

Protection

Preparation

(Reconstitution &

Dilution)

Disposable, poly-

coated, back-

closing

chemotherapy

gown.[1]

Two pairs of

chemotherapy-

tested gloves

(ASTM D6978).

[1] The outer

glove should

cover the cuff of

the gown.[1]

Safety goggles

with side shields

or a full-face

shield.[1][2]

A fit-tested

NIOSH-certified

N95 respirator

should be worn.

[1]

Administration

(In Vitro/In Vivo)

Disposable, poly-

coated, back-

closing

chemotherapy

gown.[1]

Two pairs of

chemotherapy-

tested gloves.[1]

Safety goggles

or a face shield.

[3]

N95 respirator is

recommended,

especially if there

is a risk of

aerosolization.[3]

Spill Cleanup

Disposable, poly-

coated, back-

closing

chemotherapy

gown.[1]

Two pairs of

industrial-

thickness (

>0.45mm)

chemotherapy-

tested gloves

(e.g., latex,

neoprene,

nitrile).[4]

Full-face shield

and goggles.[1]

A fit-tested

NIOSH-certified

N95 or higher-

level respirator

(e.g., PAPR for

large spills) is

required.[1]

Waste Disposal

Disposable, poly-

coated, back-

closing

chemotherapy

gown.

Two pairs of

chemotherapy-

tested gloves.

Safety goggles.

Not typically

required if waste

is properly

contained.
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Workflow for Safe Handling of Trastuzumab Emtansine

Preparation

Administration

Waste Disposal

Spill Management

Don Full PPE

Reconstitute with Sterile Water

Dilute with 0.9% Sodium Chloride

Confirm Full PPE

Transport in a sealed, leak-proof container

Administer to cell culture or animal model

Wear Appropriate PPE

Post-procedure cleanup

Dispose of sharps in a chemo-rated sharps container Collect liquid waste in a labeled, sealed container Dispose of contaminated consumables in a cytotoxic waste bin

Use Cytotoxic Spill Kit

Contain and absorb the spill

Decontaminate the area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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